(R)-2-Isobutylpiperazine dihydrochloride
Overview
Description
(R)-2-Isobutylpiperazine dihydrochloride, also known as IBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBP is a piperazine derivative that is widely used in the pharmaceutical industry for its various biological and pharmacological properties.
Mechanism of Action
(R)-2-Isobutylpiperazine dihydrochloride acts on the central nervous system by modulating the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It also interacts with various receptors such as 5-HT1A, 5-HT2A, and D2 receptors. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which can improve mood and cognition. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
(R)-2-Isobutylpiperazine dihydrochloride has several advantages for lab experiments. It is readily available, easy to synthesize, and has a relatively low toxicity. However, this compound has some limitations as well. It has a short half-life, which can make it difficult to study its long-term effects. This compound is also not very specific in its action, which can make it difficult to study its effects on specific receptors or pathways.
Future Directions
There are several future directions for research on (R)-2-Isobutylpiperazine dihydrochloride. One direction is to study its potential use as a therapeutic agent for various psychiatric and neurological disorders. Another direction is to investigate its potential use as a diagnostic tool for certain diseases. Further research is also needed to elucidate the exact mechanism of action of this compound and to develop more specific analogs of this compound for use in research and clinical settings.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has antipsychotic, antidepressant, anxiolytic, and anti-inflammatory properties. It acts on the central nervous system by modulating the levels of various neurotransmitters and interacting with various receptors. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, including its potential use as a therapeutic agent and diagnostic tool.
Scientific Research Applications
(R)-2-Isobutylpiperazine dihydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, anxiolytic, and anti-inflammatory properties. This compound has also been studied for its potential use as a diagnostic tool for certain diseases.
properties
IUPAC Name |
(2R)-2-(2-methylpropyl)piperazine;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2.2ClH/c1-7(2)5-8-6-9-3-4-10-8;;/h7-10H,3-6H2,1-2H3;2*1H/t8-;;/m1../s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYTGHACPXVRWBK-YCBDHFTFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CNCCN1.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H]1CNCCN1.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.